Cas no 2680841-14-7 (2-(4-Acetamido-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(4-Acetamido-4-methylcyclohexyl)acetic acid
• CAS No: 2680841-14-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5651565
• PubChem ID: 165915925
• Update Time: 2025-05-19

2-(4-Acetamido-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamido-4-methylcyclohexyl)acetic acid
• EN300-28273367
• 2680841-14-7
• 2-[(1s,4s)-4-acetamido-4-methylcyclohexyl]acetic acid
• EN300-28273383
• 2680734-42-1
• 2-(4-Acetamido-4-methylcyclohexyl)acetic acid

• Inchi： 1S/C11H19NO3/c1-8(13)12-11(2)5-3-9(4-6-11)7-10(14)15/h9H,3-7H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： ICMPPXBRGXRTJB-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C)(CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-Acetamido-4-methylcyclohexyl)acetic acid

Exploring the Potential of 2-(4-Acetamido-4-methylcyclohexyl)acetic acid (CAS No. 2680841-14-7) in Modern Chemistry

The compound 2-(4-Acetamido-4-methylcyclohexyl)acetic acid (CAS No. 2680841-14-7) is a fascinating molecule that has garnered attention in the field of organic chemistry and pharmaceutical research. This cyclohexylacetic acid derivative, characterized by its acetamido and methyl substituents, presents unique structural features that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to serve as a building block for more complex molecules.

One of the key reasons why 2-(4-Acetamido-4-methylcyclohexyl)acetic acid stands out is its versatile reactivity. The presence of both the acetamido group and the carboxylic acid functionality allows for a wide range of chemical transformations. This makes it an attractive candidate for the synthesis of novel compounds, particularly in the development of small-molecule therapeutics. Recent trends in pharmaceutical research emphasize the importance of such intermediates, as they can be tailored to target specific biological pathways.

In the context of current scientific trends, 2-(4-Acetamido-4-methylcyclohexyl)acetic acid aligns with the growing demand for bioactive small molecules. The rise of personalized medicine and targeted therapies has increased the need for structurally diverse compounds that can be modified to enhance efficacy and reduce side effects. This compound, with its cyclohexyl backbone and functional groups, offers a promising scaffold for such applications. Researchers are exploring its use in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

The synthesis and characterization of 2-(4-Acetamido-4-methylcyclohexyl)acetic acid have been subjects of interest in recent publications. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are crucial for ensuring the compound's suitability for further research and development. Additionally, computational chemistry tools are being used to predict its interactions with biological targets, providing insights into its potential therapeutic applications.

Another area where 2-(4-Acetamido-4-methylcyclohexyl)acetic acid shows promise is in the field of material science. Its unique chemical properties make it a candidate for the development of novel polymers and coatings. The carboxylic acid group, in particular, can be utilized to create cross-linked networks, enhancing the mechanical and thermal properties of materials. This versatility underscores the compound's relevance beyond pharmaceuticals, highlighting its potential in industrial applications.

From a commercial perspective, the demand for high-quality 2-(4-Acetamido-4-methylcyclohexyl)acetic acid is on the rise. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of research institutions and pharmaceutical companies. Quality control measures, such as HPLC and GC analysis, are essential to ensure the compound meets the stringent standards required for scientific and industrial use. This emphasis on quality reflects the growing recognition of the compound's value in various sectors.

In conclusion, 2-(4-Acetamido-4-methylcyclohexyl)acetic acid (CAS No. 2680841-14-7) is a compound of significant interest due to its structural versatility and potential applications. Whether in drug discovery, material science, or industrial chemistry, its unique properties make it a valuable asset for researchers and developers alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of chemistry and related fields.